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Compound of Interest |

Compound Name: Cls-mpeg(2000)
Cat. No.: B10828963
Get Quote

Product Focus: Cholesterol-mPEG(2000) (Cls-mPEG / Chol-PEG2000) Application Area: Lipid
Nanoparticle (LNP) Formulation, Stealth Liposomes, Drug Delivery Current Status: Active
Support Topic

Executive Summary & Molecule Identification

Clarification on Nomenclature: In the context of drug delivery and LNP formulation, "Cls-
mPEG(2000)" refers to Cholesterol-mPEG(2000).[1] This is a conjugate of a hydrophobic
cholesterol anchor and a hydrophilic polyethylene glycol (PEG) tail (MW ~2000 Da).[2]

The Core Problem: Precipitation in Cls-mPEG(2000) arises from its amphiphilic nature. It is not
a simple solute; it is a self-assembling surfactant.

 In Organic Solvents (Stock Prep): The cholesterol moiety drives solubility. It prefers non-
polar solvents (Chloroform, DCM). It has limited solubility in pure alcohols
(Ethanol/Methanol), which often leads to "crashing out" at high concentrations required for
LNP manufacturing.

e In Aqueous Media (Formulation): The PEG moiety drives solubility.[2][3][4] However, above
the Critical Micelle Concentration (CMC), it forms micelles. If introduced too rapidly or at too
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high a concentration without proper mixing, the hydrophobic tails aggregate randomly,
forming visible white precipitates rather than stable nanopatrticles.

Troubleshooting Module: The Physics of Solubility
Phase 1: Stock Solution Preparation (Organic Phase)

Most precipitation issues originate here. Users often attempt to dissolve Cls-mPEG in Ethanol
at room temperature at concentrations >10-20 mg/mL, leading to cloudiness.

Solvent Solubility Rating Recommended Use Notes

Dissolves >50 mg/mL
Chloroform Excellent (+++++) Primary Stock easily. Best for

storage.

) Good solubility; lower
Dichloromethane

Excellent (++++) Alternative Stock boiling point than
(DCM)

chloroform.

Problem Area.
Requires heating
(37°C-50°C) for high

concentrations.

Ethanol (100%) Moderate (++) LNP Formulation

Hard to remove; avoid
) ) ) for injectable
DMSO/DMF Good (+++) Chemical Conjugation ) ]
formulations if

possible.

Forms micelles. Do
Water Variable (Micelles) Final Buffer not use for initial lipid

mixing.

Corrective Protocol: The "Warm Ethanol" Method If your workflow requires an Ethanol stock
(e.g., for microfluidic mixing):

e Weigh the Cls-mPEG powder.

o Add Ethanol to achieve 80% of final volume.
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o Heat the solution to 40-50°C in a water bath. The solution should turn clear.
» Vortex vigorously while warm.

o Equilibrate to room temperature slowly. If it precipitates upon cooling, your concentration
exceeds the saturation limit (typically ~20-25 mg/mL for this specific conjugate in pure
ethanol).

o Solution: Dilute the stock or maintain temperature during injection.

Phase 2: Aqueous Integration (The "Ouzo Effect")

Precipitation occurs when the organic stock contacts the aqueous buffer. This is governed by
the solvent-shifting rate.

The Mechanism: When Ethanol (solvent for lipid) mixes with Water (non-solvent for lipid), the
solubility of the Cholesterol tail drops to near zero.

e Scenario A (Slow Mixing): The solvent concentration changes slowly. Cholesterol tails find
each other and form large, amorphous aggregates (Precipitate).

e Scenario B (Rapid Mixing): The solvent environment changes instantly. Lipids are "trapped”
and forced to self-assemble into small, stable structures (LNPs/Micelles) to hide their
hydrophobic tails.

Corrective Protocol: Rapid Solvent Exchange

o Never add water to the lipid stock. Always add the lipid stock to the stirring aqueous phase
(or use a T-mixer).

o Flow Rate Ratio: Maintain a Water:Ethanol ratio of at least 3:1 (usually 4:1) during mixing to
ensure immediate micelle/LNP locking.

e Turbulence: If mixing manually, vortex the aqueous buffer while injecting the lipid stream.

Visualizing the Failure Points
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The following diagram illustrates the phase behavior of Cls-mPEG(2000) and where the user is
likely encountering precipitation.

Cls-mPEG(2000) Powder

1: Organic $olubilizatior

Ethanol (Room Temp) Ethanol (40-50°C) Chloroform

|
I
I
|
|
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|

Solubility Limit Exceeded Evaporation Method

Phase 2: Aqueous Mixing

Precipitate Type A:

Undissolved Elakes Rapid Injection / T-Mixer Slow Addition / Low Shear

Kinetic Trapping

Stable Micelles / LNPs Precipitate Type B:
(Clear/Opalescent) Amorphous Aggregates

Click to download full resolution via product page

Caption: Figure 1: Solubility Phase Diagram. Red pathways indicate failure modes leading to
precipitation. Green pathways indicate successful formulation strategies.

Frequently Asked Questions (FAQs)

Q1: Can I sonicate the solution if Cls-mPEG precipitates?
e Answer:

o In Organic Solvents:Yes. Bath sonication at 40°C is highly effective for redissolving stock
solutions.
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o In Aqueous Buffers:Use Caution. Probe sonication can generate high heat and shear,
potentially degrading the PEG chain or oxidizing the cholesterol. If you have a white
precipitate in water, sonication typically will not fix it—it usually indicates the lipids have
already aggregated irreversibly. You must restart the mixing process.

Q2: My solution is "cloudy" but | don't see flakes. Is this precipitation?

o Answer: Not necessarily. Cls-mPEG(2000) forms micelles in water.[3][4][5][6][7] High
concentrations (>10 mg/mL) in water can appear opalescent or slightly hazy due to light
scattering by the micelles.

o The Test: Centrifuge the sample at 10,000 x g for 5 minutes. If a pellet forms, it is
precipitation.[8] If it remains homogenous, it is a stable micellar suspension.

Q3: I am using "Cls-mPEG" for surface coating (Silanization), not LNPs. Why is it gelling?

e Answer: If your product is actually mPEG-Silane (sometimes mislabeled or abbreviated as
Cls in materials science contexts) and not Cholesterol, it is reacting with moisture in the air.
Silanes hydrolyze and crosslink (polymerize) instantly in the presence of water.

o Fix: Handle strictly under nitrogen/argon in a glovebox. Once gelled, it cannot be
redissolved. (Note: This is rare for drug development contexts but possible).

Q4: How do | filter sterilize high-concentration Cls-mPEG?
e Answer:
o Dissolve in ethanol/organic solvent first.
o Use a PTFE (Teflon) or Nylon membrane filter (0.22 pum).

o Do not use PES (Polyethersulfone) filters with high-concentration organics as the solvent
may attack the membrane or the lipid may bind to it.

References & Grounding

e Avanti Polar Lipids.Preparation of Liposomes. (Standard industry protocol for lipid solubility
and extrusion techniques).
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¢ Cullis, P. R., & Hope, M. J. (2017). Lipid Nanoparticle Systems for Enabling Gene Therapies.
Molecular Therapy. (Foundational text on Ethanol dilution and lipid precipitation kinetics).

¢ BroadPharm.mPEG-Cholesterol, MW 2,000 Product Data.[5] (Confirming solubility profiles:
Soluble in DCM/Chloroform, limited in alcohols).

o Kulkarni, J. A., et al. (2018). On the Formation of Lipid Nanoparticles by Microfluidic Mixing.
ACS Nano. (Explains the "Ouzo effect” and why rapid mixing prevents precipitation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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